Cas no 851970-24-6 (5-{4-(2-hydroxyethyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-{4-(2-hydroxyethyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851970-24-6
• MF: C₁₆H₂₁N₅O₂S₂
• MW: 379.500240087509
• CID: 6407741
• PubChem ID: 5077328
• Update Time: 2025-05-19

5-{4-(2-hydroxyethyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-{4-(2-hydroxyethyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• AKOS024589876
• 851970-24-6
• 5-{[4-(2-hydroxyethyl)piperazin-1-yl](thiophen-2-yl)methyl}-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-((4-(2-hydroxyethyl)piperazin-1-yl)(thiophen-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• AB00670030-01
• F0631-0436
• 5-[[4-(2-hydroxyethyl)piperazin-1-yl]-thiophen-2-ylmethyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• CCG-28883
• SR-01000096052-1
• SR-01000096052
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[[4-(2-hydroxyethyl)-1-piperazinyl]-2-thienylmethyl]-2-methyl-

• Inchi： 1S/C16H21N5O2S2/c1-11-17-16-21(18-11)15(23)14(25-16)13(12-3-2-10-24-12)20-6-4-19(5-7-20)8-9-22/h2-3,10,13,22-23H,4-9H2,1H3
• InChI Key： NITYWGQBNNQLBA-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(N3CCN(CCO)CC3)C3SC=CC=3)=C(O)N12

Computed Properties

• Exact Mass: 379.11366728g/mol
• Monoisotopic Mass: 379.11366728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: 7.27±0.53(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-{4-(2-hydroxyethyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to Compound with CAS No. 851970-24-6 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 851970-24-6 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. The full name of this compound is 5-{4-(2-hydroxyethyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, which suggests a complex and multifaceted structure that may contribute to its potential biological activities.

This compound belongs to a class of heterocyclic molecules that are known for their diverse pharmacological properties. The presence of multiple heterocyclic rings, including piperazine, thiophene, triazole, and thiazole, indicates that this molecule may exhibit a wide range of interactions with biological targets. These interactions could potentially lead to therapeutic effects in various diseases, making it a promising candidate for further research and development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The structure of 5-{4-(2-hydroxyethyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol suggests that it may have potential applications in this area. Specifically, the piperazine moiety is known to be a key structural feature in many drugs used to treat conditions such as schizophrenia and depression. The combination of this moiety with other heterocyclic rings could enhance its ability to interact with specific neurotransmitter receptors.

Moreover, the thiophene ring in the molecule may contribute to its pharmacological activity by influencing the compound's ability to cross the blood-brain barrier. Thiophene derivatives have been extensively studied for their potential in central nervous system (CNS) drug development due to their ability to enhance bioavailability. This feature makes 5-{4-(2-hydroxyethyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol an attractive candidate for further investigation in the treatment of neurological disorders.

The triazole and thiazole rings are also known to be important pharmacophores in drug design. These rings can participate in various interactions with biological targets, including hydrogen bonding and hydrophobic interactions. The presence of both triazole and thiazole rings in this compound suggests that it may have multiple sites of interaction within biological systems, potentially leading to enhanced efficacy and reduced side effects.

Recent studies have shown that compounds with similar structural features to 5-{4-(2-hydroxyethyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol exhibit promising activities in preclinical models of neurological disorders. For instance, some derivatives of piperazine-thiophene conjugates have been found to modulate dopamine receptor activity, which is crucial for treating conditions such as Parkinson's disease and schizophrenia. These findings suggest that further exploration of this compound's pharmacological properties could lead to the discovery of new therapeutic agents.

In addition to its potential applications in neurological disorders, this compound may also have relevance in other therapeutic areas. The unique structural features of 5-{4-(2-hydroxyethyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol could make it a valuable tool for studying various biological pathways. For example, its ability to interact with multiple receptors and enzymes could provide insights into the mechanisms underlying various diseases.

The synthesis and characterization of this compound have been subjects of intense research interest. Advanced synthetic techniques have been employed to construct the complex heterocyclic framework efficiently. Techniques such as multi-step organic synthesis combined with modern spectroscopic methods have been crucial in determining the structure and purity of the compound. These efforts have laid a solid foundation for further pharmacological studies.

The potential applications of 5-{4-(2-hydroxyethyl)piperazin-1-yli(thiophen)-2-ylmethy}-l-methyl-l , 24-triazo lo [ 3 , 21 b ] [ l , 3 ] -thia z ol -6 -0 l extend beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in agrochemicals and other industrial applications where precise molecular interactions are required. The ability of this compound to modulate biological pathways could also be exploited in the development of novel materials with specific functional properties.

In conclusion, the compound with CAS number 851970 -24 -6 represents a significant advancement in pharmaceutical research due to its complex structure and potential biological activities. The combination of piperazine, thiophene, triazole, and thiazole rings suggests that this molecule may have broad applications in treating various diseases. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent or a tool for scientific investigation.